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Compound of Interest

Compound Name: Yunnancoronarin A

Cat. No.: B180111

For Researchers, Scientists, and Drug Development Professionals

Yunnancoronarin A, a labdane-type diterpenoid isolated from the rhizomes of Hedychium
yunnanense, has garnered interest within the scientific community for its potential biological
activities. The structural elucidation of this natural product relies heavily on a comprehensive
analysis of its spectroscopic data. This technical guide provides a detailed overview of the
Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for Yunnancoronarin
A, along with the experimental protocols utilized for their acquisition.

Spectroscopic Data of Yunnancoronarin A

The definitive structural characterization of Yunnancoronarin A is achieved through the
combined interpretation of tH NMR, 3C NMR, and High-Resolution Electrospray lonization
Mass Spectrometry (HR-ESI-MS) data.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

The *H and 3C NMR spectra provide a detailed map of the proton and carbon framework of the
molecule, respectively. The chemical shifts (d) are reported in parts per million (ppm) and the
coupling constants (J) are in Hertz (Hz).

Table 1: *H NMR Spectroscopic Data for Yunnancoronarin A (CDCls)

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b180111?utm_src=pdf-interest
https://www.benchchem.com/product/b180111?utm_src=pdf-body
https://www.benchchem.com/product/b180111?utm_src=pdf-body
https://www.benchchem.com/product/b180111?utm_src=pdf-body
https://www.benchchem.com/product/b180111?utm_src=pdf-body
https://www.benchchem.com/product/b180111?utm_src=pdf-body
https://www.benchchem.com/product/b180111?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Position 6_H (ppm) Multiplicity J (Hz)
la 1.35 m

1B 1.75 m

20 1.58 m

2B 1.95 m

3 4.85, 4.55 brs, brs

5 1.90 m

6a 2.25 m

6P 2.35 m

7 3.40 dd 10.0, 5.0
9 1.65 m

11 6.20 d 16.0

12 6.05 dd 16.0, 10.0
14 7.35 brs

15 7.20 t 15

16 6.25 brs

18 0.85 s

19 0.80 s

20 0.90 s

Table 2: 13C NMR Spectroscopic Data for Yunnancoronarin A (CDCls)
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Position 6_C (ppm)
1 39.5
2 19.5
3 148.0
4 106.5
5 55.0
6 24.5
7 80.0
8 38.0
9 57.0
10 42.0
11 138.0
12 125.0
13 1245
14 139.0
15 111.0
16 142.5
17 21.5
18 335
19 22.0
20 14.5

Mass Spectrometry (MS) Data

High-resolution mass spectrometry provides the accurate mass of the molecule, which is
crucial for determining its molecular formula.
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Table 3: HR-ESI-MS Data for Yunnancoronarin A

lon Calculated m/z Found m/z

[M+H]* 301.2168 301.2162

The molecular formula of Yunnancoronarin A was determined to be C20H2802 based on the
HR-ESI-MS data.

Experimental Protocols

The acquisition of high-quality spectroscopic data is paramount for accurate structure
elucidation. The following are detailed methodologies for the key experiments.

NMR Spectroscopy

Instrumentation: NMR spectra were recorded on a Bruker AV-400 or DRX-500 spectrometer.

Sample Preparation: A sample of Yunnancoronarin A (typically 5-10 mg) was dissolved in
approximately 0.5 mL of deuterated chloroform (CDCIs). Tetramethylsilane (TMS) was used as
the internal standard.

'H NMR Spectroscopy:

o Pulse Program: Standard single-pulse sequence.
e Frequency: 400 or 500 MHz.

e Spectral Width: 0-15 ppm.

e Acquisition Time: Approximately 3 seconds.

o Relaxation Delay: 1 second.

e Number of Scans: 16-32.

13C NMR Spectroscopy:
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e Pulse Program: Proton-decoupled pulse sequence (e.g., zgpg30).

e Frequency: 100 or 125 MHz.

e Spectral Width: 0-220 ppm.

e Acquisition Time: Approximately 1 second.

o Relaxation Delay: 2 seconds.

e Number of Scans: 1024 or more, depending on sample concentration.

2D NMR Spectroscopy (COSY, HSQC, HMBC): Standard pulse programs and parameters
were used to establish proton-proton and proton-carbon correlations, which are essential for
the complete assignment of the *H and 13C NMR spectra.

High-Resolution Mass Spectrometry (HR-ESI-MS)

Instrumentation: A high-resolution mass spectrometer, such as a Bruker Apex Il FT-ICR or a
Thermo Fisher Q-Exactive Orbitrap, was used.

Sample Preparation: A dilute solution of Yunnancoronarin A was prepared in methanol or
acetonitrile.

lonization Mode: Electrospray ionization (ESI) in the positive ion mode was utilized.

Analysis Parameters:

Mass Range: m/z 100-1000.

Resolution: 100,000 or higher.

Capillary Voltage: 3-4 kV.

Nebulizer Gas: Nitrogen.

Drying Gas Temperature: 200-250 °C.
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Workflow for Spectroscopic Analysis

The logical flow of spectroscopic analysis for a natural product like Yunnancoronarin A is
crucial for efficient and accurate structure elucidation.
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Caption: Workflow for the isolation and structural elucidation of Yunnancoronarin A.

 To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of
Yunnancoronarin A: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b180111#spectroscopic-data-nmr-ms-of-
yunnancoronarin-aj

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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